Cas no 1443034-43-2 (1-Propanone, 3-amino-1-imidazo[1,2-a]pyrimidin-3-yl-, hydrochloride (1:2))

• Product Name: 1-Propanone, 3-amino-1-imidazo[1,2-a]pyrimidin-3-yl-, hydrochloride (1:2)
• CAS No: 1443034-43-2
• MF: C₉H₁₂Cl₂N₄O
• MW: 263.123779296875
• CID: 5403823
• Update Time: 2025-11-01

1-Propanone, 3-amino-1-imidazo[1,2-a]pyrimidin-3-yl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-amino-1-imidazo[1,2-a]pyrimidin-3-yl-, hydrochloride (1:2)

• Inchi： 1S/C9H10N4O.2ClH/c10-3-2-8(14)7-6-12-9-11-4-1-5-13(7)9;;/h1,4-6H,2-3,10H2;2*1H
• InChI Key： KWXMORFXALFXQB-UHFFFAOYSA-N
• SMILES： C(C1N2C(=NC=1)N=CC=C2)(=O)CCN.[H]Cl.[H]Cl

Additional information on 1-Propanone, 3-amino-1-imidazo[1,2-a]pyrimidin-3-yl-, hydrochloride (1:2)

1-Propanone, 3-amino-1-imidazo[1,2-a]pyrimidin-3-yl-, hydrochloride (1:2)

The compound 1-Propanone, 3-amino-1-imidazo[1,2-a]pyrimidin-3-yl-, hydrochloride (1:2), with CAS No. 1443034-43-2, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a propanone group attached to a imidazo[1,2-a]pyrimidine moiety, which is further substituted with an amino group. The hydrochloride salt form indicates its potential as a pharmaceutical agent, where the acidic properties of the compound are neutralized to enhance stability and bioavailability.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrimidine derivatives in medicinal chemistry. These heterocyclic compounds are known for their ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the propanone group in this compound introduces additional functional diversity, potentially enhancing its pharmacokinetic properties. Researchers have explored the synthesis of similar compounds using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the efficiency and scalability of production processes.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications. Salt formation can influence the physical properties of a drug candidate, such as solubility, stability, and bioavailability. In recent years, there has been a growing emphasis on understanding the relationship between salt selection and drug performance. Studies have demonstrated that the choice of counterion can significantly impact the pharmacokinetic profile of a compound. For instance, the hydrochloride salt of this compound may exhibit enhanced dissolution rates compared to its free base form, which is critical for ensuring consistent therapeutic effects.

The structural uniqueness of 1-Propanone, 3-amino-1-imidazo[1,2-a]pyrimidin-3-yl-, hydrochloride (1:2) lies in its combination of a propanone group with an imidazo[1,2-a]pyrimidine framework. This combination creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity and interaction with biological systems. The amino group substitution further adds complexity to the molecule's electronic properties, potentially enhancing its ability to form hydrogen bonds—a key factor in drug-receptor interactions.

From a synthetic perspective, the construction of this compound involves several critical steps. The synthesis typically begins with the preparation of the imidazo[1,2-a]pyrimidine core through cyclization reactions involving appropriate precursors such as amidines or guanidines. Subsequent functionalization steps are then employed to introduce the propanone group and amino substituent. These steps require precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have been used to predict its electronic structure and reactivity patterns. Such studies are invaluable for guiding experimental efforts and optimizing synthetic routes. Additionally, molecular docking studies have been conducted to assess the potential binding modes of this compound with various biological targets. These investigations have revealed promising interactions that warrant further exploration in preclinical studies.

In terms of applications, this compound holds potential in several therapeutic areas. Its structural similarity to known kinase inhibitors suggests that it may exhibit inhibitory activity against certain protein kinases—a class of enzymes implicated in numerous diseases such as cancer and inflammatory disorders. Furthermore, its ability to modulate GPCRs could make it a candidate for treating conditions like hypertension or neurodegenerative diseases.

The development of novel analogs based on this compound is an active area of research. Scientists are exploring variations in substituent patterns and stereochemistry to optimize pharmacokinetic profiles and enhance therapeutic efficacy. For example, modifying the propanone group or altering the position of the amino substituent could lead to compounds with improved potency or reduced toxicity.

In conclusion, 1-Propanone, 3-amino-1-imidazo[1,2-a]pyrimidin-3-yl-, hydrochloride (1:2) represents a promising chemical entity with significant potential in drug discovery and development. Its unique structure combines functional groups that offer both synthetic versatility and biological activity. As research continues to uncover new insights into its properties and applications, this compound stands at the forefront of advancements in medicinal chemistry.